Cas no 1545620-45-8 ((2-(Methylsulfonyl)pyrimidin-4-yl)methanamine)

• Product Name: (2-(Methylsulfonyl)pyrimidin-4-yl)methanamine
• CAS No: 1545620-45-8
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• CID: 1095258
• PubChem ID: 73554768
• Update Time: 2025-04-20

(2-(Methylsulfonyl)pyrimidin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-(Methylsulfonyl)pyrimidin-4-yl)methanamine
• (2-methylsulfonylpyrimidin-4-yl)methanamine
• 1-(2-METHANESULFONYLPYRIMIDIN-4-YL)METHANAMINE
• 1545620-45-8

• Inchi： 1S/C6H9N3O2S/c1-12(10,11)6-8-3-2-5(4-7)9-6/h2-3H,4,7H2,1H3
• InChI Key： DGKZYDQVOXGNSR-UHFFFAOYSA-N
• SMILES： S(C)(C1N=CC=C(CN)N=1)(=O)=O

Computed Properties

• Exact Mass: 187.042
• Monoisotopic Mass: 187.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.3A^2
• XLogP3: -1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines